Cas no 2241129-00-8 ((4-Fluorophenyl)-(2-phenylcyclopropyl)methanamine;hydrochloride)

• Product Name: (4-Fluorophenyl)-(2-phenylcyclopropyl)methanamine;hydrochloride
• CAS No: 2241129-00-8
• MF: C₁₆H₁₇ClFN
• MW: 277.764286756516
• CID: 5778318
• PubChem ID: 138039717
• Update Time: 2025-10-30

(4-Fluorophenyl)-(2-phenylcyclopropyl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6477137
• 2241129-00-8
• (4-Fluorophenyl)-(2-phenylcyclopropyl)methanamine;hydrochloride
• (4-fluorophenyl)(2-phenylcyclopropyl)methanamine hydrochloride
• Benzenemethanamine, 4-fluoro-α-(2-phenylcyclopropyl)-, hydrochloride (1:1)

• Inchi： 1S/C16H16FN.ClH/c17-13-8-6-12(7-9-13)16(18)15-10-14(15)11-4-2-1-3-5-11;/h1-9,14-16H,10,18H2;1H
• InChI Key： BPAJBSSBQLGHES-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C(C1CC1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 277.1033554g/mol
• Monoisotopic Mass: 277.1033554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (4-Fluorophenyl)-(2-phenylcyclopropyl)methanamine;hydrochloride

Comprehensive Analysis of (4-Fluorophenyl)-(2-phenylcyclopropyl)methanamine;hydrochloride (CAS No. 2241129-00-8)

The compound (4-Fluorophenyl)-(2-phenylcyclopropyl)methanamine;hydrochloride (CAS No. 2241129-00-8) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 4-fluorophenyl and 2-phenylcyclopropyl moieties, make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific receptors or enzymes, which could lead to breakthroughs in treating neurological and metabolic disorders.

In recent years, the demand for novel amine derivatives like (4-Fluorophenyl)-(2-phenylcyclopropyl)methanamine has surged, driven by advancements in precision medicine and personalized therapies. This compound’s hydrochloride salt form enhances its solubility and stability, making it more suitable for experimental and clinical studies. The integration of fluorine atoms in its structure is a strategic design choice, as fluorine is known to improve bioavailability and binding affinity in drug molecules.

One of the most frequently searched questions in scientific forums is: "What are the potential applications of (4-Fluorophenyl)-(2-phenylcyclopropyl)methanamine in CNS research?" Preliminary studies suggest that this compound may interact with neurotransmitter systems, offering avenues for exploring treatments for conditions like depression, anxiety, and neurodegenerative diseases. Its cyclopropyl ring contributes to conformational rigidity, which is often desirable in drug candidates to enhance selectivity and reduce off-target effects.

The synthesis of CAS No. 2241129-00-8 involves multi-step organic reactions, with a focus on achieving high purity and yield. Chemists often employ techniques like HPLC and NMR spectroscopy to characterize this compound, ensuring its suitability for further research. The growing interest in fluorinated pharmaceuticals has also spurred discussions about the environmental and metabolic fate of such compounds, aligning with the broader trend of sustainable chemistry.

Another hot topic in the scientific community is the role of small-molecule modulators in epigenetics. While (4-Fluorophenyl)-(2-phenylcyclopropyl)methanamine;hydrochloride is not yet widely studied in this context, its structural attributes position it as a candidate for investigating epigenetic mechanisms. Researchers are also exploring its potential as a probe molecule in chemical biology, where it could help elucidate complex biological pathways.

From a commercial perspective, the availability of CAS No. 2241129-00-8 is limited to specialized suppliers, reflecting its niche application. However, its relevance in medicinal chemistry and drug design ensures steady demand. As the pharmaceutical industry continues to prioritize targeted therapies, compounds like this are likely to play a pivotal role in the development of next-generation treatments.

In conclusion, (4-Fluorophenyl)-(2-phenylcyclopropyl)methanamine;hydrochloride represents a fascinating area of research with untapped potential. Its combination of fluorine substitution and cyclopropyl geometry offers a unique platform for scientific exploration. Whether in CNS drug development or as a chemical tool, this compound exemplifies the innovation driving modern pharmacology and biochemistry.